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Compound of Interest

Compound Name: Kmup 1

Cat. No.: B1673675

This document provides a comprehensive technical overview of the chemical properties,
synthesis, and key signaling pathways associated with Kmup-1 (7-{2-[4-(2-
Chlorophenyl)piperazin-1-ylJethyl}-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione), a xanthine
derivative with significant pharmacological potential. The information is intended for
researchers, medicinal chemists, and professionals in drug development.

Chemical Structure and Physicochemical Properties

Kmup-1 is a synthetic compound belonging to the xanthine class of alkaloids, structurally
related to caffeine and theophylline. Its chemical architecture features a dimethylxanthine core
substituted at the N7 position with an ethylpiperazine linker, which is in turn connected to a 2-
chlorophenyl group. This substitution pattern is critical for its biological activity.

The systematic IUPAC name for Kmup-1 is 7-{2-[4-(2-Chlorophenyl)piperazin-1-yllethyl}-1,3-
dimethyl-3,7-dihydro-1H-purine-2,6-dione.[1] It is also commonly referred to as 7-(2-(4-(2-
chlorophenyl)piperazinyl)ethyl)-1,3-dimethylxanthine.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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